Cas no 1803612-64-7 (2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1803612-64-7
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910463
• Update Time: 2025-05-24

2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-6-5(15-7(10,11)12)3(1-13)4(9)2-14-6/h2H
• InChI Key： OYOHEIDOSIIIQF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C(=CN=1)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine

2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine, identified by the CAS number 1803612-64-7, is a highly functionalized aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromine atom at position 2, a chlorine atom at position 5, a cyano group at position 4, and a trifluoromethoxy group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an attractive candidate for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the design of bioactive compounds with potential therapeutic applications. The presence of electron-withdrawing groups such as bromine, chlorine, cyano, and trifluoromethoxy in this compound enhances its reactivity and stability, making it suitable for use as an intermediate in the synthesis of more complex molecules. For instance, researchers have explored the use of similar pyridine derivatives in the development of kinase inhibitors and other enzyme-targeting agents.

One of the most promising areas of application for 2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine is in the field of agrochemicals. The compound's ability to interact with biological systems through non-covalent interactions makes it a potential candidate for herbicide or fungicide development. Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of such compounds to target proteins, thereby facilitating their optimization for specific agricultural applications.

In addition to its biological applications, this compound has also garnered attention in materials science. The incorporation of electron-withdrawing groups into aromatic systems can significantly influence their electronic properties, making them suitable for use in organic electronics. For example, derivatives of this compound could potentially be used as components in organic light-emitting diodes (OLEDs) or as electron transport layers in solar cells.

The synthesis of 2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent research has focused on developing more efficient synthetic routes that minimize waste and reduce costs. For instance, microwave-assisted synthesis has been explored as a viable method for preparing this compound, offering advantages such as faster reaction times and improved selectivity.

Another area of interest is the study of this compound's photophysical properties. The presence of fluorinated substituents can significantly alter the absorption and emission characteristics of aromatic compounds, making them useful in fluorescence-based sensing applications. Researchers have investigated the potential use of this compound as a fluorescent probe for detecting specific analytes in complex matrices.

In conclusion, 2-Bromo-5-chloro-4-cyano-3-(trifluoromethoxy)pyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further exploration in medicinal chemistry, agrochemicals, materials science, and beyond. As research continues to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.